Cas no 80037-01-0 (1,2,4-Triazine-3,5(2H,4H)-dione,6-[(3-oxo-1-butenyl)thio]-, (E)- (9CI))

• Product name: 1,2,4-Triazine-3,5(2H,4H)-dione,6-[(3-oxo-1-butenyl)thio]-, (E)- (9CI)
• CAS No: 80037-01-0
• MF: C₇H₇N₃O₃S
• MW: 213.21378
• CID: 725878
• PubChem ID: 6050182

1,2,4-Triazine-3,5(2H,4H)-dione,6-[(3-oxo-1-butenyl)thio]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,6-[(3-oxo-1-butenyl)thio]-, (E)- (9CI)
• 6-(3-oxobut-1-enylsulfanyl)-2H-1,2,4-triazine-3,5-dione
• NSC307174
• 80037-01-0
• NSC-307174

• Inchi： InChI=1S/C7H7N3O3S/c1-4(11)2-3-14-6-5(12)8-7(13)10-9-6/h2-3H,1H3,(H2,8,10,12,13)/b3-2+
• InChI Key： FXIKNHHOILMHKX-NSCUHMNNSA-N
• SMILES： CC(=O)C=CSC1=NNC(=O)NC1=O

Computed Properties

• Exact Mass: 213.02091
• Monoisotopic Mass: 213.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.56
• Refractive Index: 1.68
• PSA: 87.63
• LogP: -0.34700